Cas no 6099-90-7 (Phloroglucinol dihydrate)

• Product Name: Phloroglucinol dihydrate
• CAS No: 6099-90-7
• MF: C₆H₁₀O₅
• MW: 162.140602588654
• MDL: MFCD00149090
• CID: 46398
• PubChem ID: 24898456
• Update Time: 2025-06-08

Phloroglucinol dihydrate Chemical and Physical Properties

Names and Identifiers

• Benzene-1,3,5-triol dihydrate
• 1,3,5-Trihydroxybenzene dihydrate
• 1,3,5-Trihydroxybenzene.2H2O
• 1,3,5-Benzenetriol dihydrate
• Phloroglucinol dihydrate
• Phlorglucinoldihydrate
• PHLOROGLUCINOL DIHYDRATE(RG)
• Phloroglucin Dihydrate
• 1,3,5-Benzenetriol, dihydrate
• Phloroglucinol, dihydrate
• sym-Trihydroxybenze
• 0X7B22BRG1
• AK113127
• Phloroglucinol dihydrate, 99%
• 1,3,5-benzoltrioldihydrat
• PhloroglucinolDihydrate
• PubChem19880
• DSSTox_RID_81744
• DSSTox_CID_26586
• DSSTox_GSID_46586
• KSC490K5B
• MFCD00149090
• FT-0606512
• CS-W016122
• PHLOROGLUCINOL DIHYDRATE [MI]
• PHLOROGLUCINOL DIHYDRATE [WHO-DD]
• MPYXTIHPALVENR-UHFFFAOYSA-N
• UNII-0X7B22BRG1
• D78118
• 6099-90-7
• PHLOROGLUCINOL DIHYDRATE [EP MONOGRAPH]
• DTXCID1026586
• CAS-6099-90-7
• AM20050222
• 1,3,5-Trihydroxybenzene dihydrate, 97%
• SCHEMBL310716
• PHLOROGLUCINOL HYDRATE
• Phloroglucinol, Hydrate, Reagent
• benzene-1,3,5-trioldihydrate
• CCRIS 6521
• Tox21_112385
• AKOS015890292
• AC-23971
• NCGC00166270-01
• benzene-1,3,5-triol;dihydrate
• DTXSID3046586
• Phloroglucinol dihydrate, p.a., 98%
• Q27231218
• PhloroglucinolDihydrous
• Phloroglucinol dihydrate; Benzene-1,3,5-triol dihydrate; 1,3,5-Benzenetriol Hydrate (1:2); 1,3,5-Benzenetriol Dihydrate (9CI); Phloroglucinol Dihydrate (8CI)
• DB-025336

• MDL： MFCD00149090
• Inchi： 1S/C6H6O3.2H2O/c7-4-1-5(8)3-6(9)2-4;;/h1-3,7-9H;2*1H2
• InChI Key： MPYXTIHPALVENR-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)O)O.O.O

Computed Properties

• Exact Mass: 162.05300
• Monoisotopic Mass: 162.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 63.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 62.7

Experimental Properties

• Color/Form: Colorless or light yellow crystalline or crystalline powder. See the light darken.
• Density: 1.4600
• Melting Point: 211.0 to 216.0 deg-C
• Boiling Point: 331.1°C at 760 mmHg
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Water Partition Coefficient: Slightly soluble
• Stability/Shelf Life: Stable. Incompatible with acid chlorides, acid anhydrides, bases, oxidizing agents. Combustible.
• PSA: 79.15000
• LogP: 0.67480
• Solubility: Slightly soluble in water, easily soluble in ethanol, benzene and ether.
• Merck: 14,7328
• Sensitiveness: Light Sensitive

Phloroglucinol dihydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39; S26; S36
• RTECS：DC4662500
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Phloroglucinols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Phloroglucinols and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Phloroglucinol dihydrate

Research Brief on Phloroglucinol Dihydrate (CAS: 6099-90-7): Recent Advances and Applications in Chemical Biology and Medicine

Phloroglucinol dihydrate (CAS: 6099-90-7) is a naturally occurring phenolic compound with a wide range of pharmacological and biological activities. Recent studies have highlighted its potential as a versatile scaffold in drug discovery, owing to its anti-inflammatory, antioxidant, and antimicrobial properties. This research brief synthesizes the latest findings on Phloroglucinol dihydrate, focusing on its chemical properties, mechanisms of action, and emerging therapeutic applications.

In the realm of chemical biology, Phloroglucinol dihydrate has garnered attention for its role as a building block in the synthesis of complex natural products and pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel anti-cancer agents, where its trihydroxybenzene structure facilitated the design of inhibitors targeting key oncogenic pathways. The study reported significant in vitro efficacy against breast cancer cell lines, with IC50 values in the low micromolar range.

Another groundbreaking application of Phloroglucinol dihydrate lies in its anti-inflammatory effects. Research published in Biochemical Pharmacology (2024) elucidated its mechanism of action in suppressing NF-κB signaling, a critical pathway in chronic inflammatory diseases. The compound was shown to reduce pro-inflammatory cytokine production in macrophages, suggesting potential for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

From a pharmaceutical formulation perspective, advances in the solubility and bioavailability of Phloroglucinol dihydrate have been achieved through novel delivery systems. A 2024 study in the International Journal of Pharmaceutics explored its encapsulation in polymeric nanoparticles, which enhanced its stability and targeted delivery to inflamed tissues. This innovation addresses previous challenges related to its rapid metabolism and poor absorption.

In addition to its therapeutic potential, Phloroglucinol dihydrate has found applications in diagnostic imaging. A recent study in ACS Chemical Biology (2023) reported its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular models of neurodegenerative diseases. The probe’s high sensitivity and specificity make it a valuable tool for studying oxidative stress mechanisms in real-time.

Despite these advancements, challenges remain in the clinical translation of Phloroglucinol dihydrate-based therapies. Pharmacokinetic studies indicate the need for further optimization to improve its half-life and reduce off-target effects. Ongoing research is exploring structural derivatives and combination therapies to overcome these limitations.

In conclusion, Phloroglucinol dihydrate (CAS: 6099-90-7) continues to be a compound of significant interest in chemical biology and medicine. Its multifaceted pharmacological profile and adaptability in drug design underscore its potential as a cornerstone for future therapeutic innovations. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully realize its clinical promise.